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Compound of Interest

Compound Name: Basic Red 14

Cat. No.: B1583731 Get Quote

CAS Number: 12217-48-0

This technical guide provides an in-depth overview of C.I. Basic Red 14, a synthetic dye with

significant applications in forensic science and environmental science. The document is

intended for researchers, scientists, and professionals in drug development who may utilize this

compound in their respective fields.

Chemical and Physical Properties
C.I. Basic Red 14, also known as Cationic Red 14, is a dark red powder with the chemical

formula C₂₃H₂₆ClN₃.[1][2] It is a member of the methine class of dyes.[1] The compound is

soluble in water, forming a brightly colored red solution.[1][2][3] Its fluorescent properties,

particularly under green light, are central to its primary applications.[4]
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Property Value Reference

CAS Number 12217-48-0 [1][5]

C.I. Number 48016 [1][2]

Molecular Formula C₂₃H₂₆ClN₃ [1][2]

Molecular Weight 379.93 g/mol [1][2]

Appearance Dark red powder [1][2]

Solubility in Water (40 °C) 40 g/L [1][2]

Excitation Wavelength ~530 nm (green light) [4]

Emission Wavelength >590 nm (red) [4]

Key Applications and Experimental Protocols
C.I. Basic Red 14 is predominantly used in two main areas: as a fluorescent stain for the

enhancement of latent fingerprints in forensic science, and as a model cationic dye in

adsorption studies for wastewater treatment.

Forensic Science: Latent Fingerprint Enhancement
C.I. Basic Red 14 is a highly effective fluorescent dye for enhancing latent fingerprints that

have been previously developed with cyanoacrylate (superglue) fuming.[6] The dye adheres to

the polymerized cyanoacrylate, and its fluorescence under specific light sources allows for

high-contrast visualization of the print, especially on non-porous, multicolored surfaces.[6]

Cyanoacrylate Fuming: Expose the evidence with the suspected latent fingerprints to

cyanoacrylate fumes in a fuming chamber until the prints are visible as a white deposit.

Preparation of Staining Solution: Prepare a working solution of C.I. Basic Red 14 by

dissolving 1.5 to 2.0 grams of the dye powder in 1 liter of ethanol.[4] Agitate the solution until

the dye is completely dissolved.

Application of the Stain: The staining solution can be applied by spraying the fumed area or

by immersing the object in a tray containing the solution.
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Rinsing: After a brief application of the dye, rinse the surface with a gentle stream of

deionized water to remove excess stain.

Drying: Allow the evidence to air dry completely in a fume hood.

Visualization: Examine the treated area under a forensic light source with an excitation

wavelength of approximately 530 nm. Use a red filter (passing light above 590 nm) to view

and photograph the fluorescent fingerprint.[4]
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Workflow for Latent Fingerprint Enhancement.
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Environmental Science: Adsorption Studies in
Wastewater Treatment
C.I. Basic Red 14 serves as a model compound for studying the removal of cationic dyes from

industrial wastewater through adsorption. Research in this area often focuses on evaluating the

efficacy of various low-cost adsorbents.

Preparation of Stock Solution: Prepare a stock solution of C.I. Basic Red 14 of a known

concentration (e.g., 1000 mg/L) in deionized water.

Preparation of Adsorbent: The chosen adsorbent (e.g., activated carbon, biochar) should be

washed, dried, and sieved to a uniform particle size.

Batch Adsorption Experiments:

In a series of flasks, add a fixed amount of the adsorbent to a known volume of C.I. Basic
Red 14 solution of varying initial concentrations.

Agitate the flasks at a constant speed and temperature for a predetermined contact time to

reach equilibrium.

Investigate the effect of pH by adjusting the initial pH of the dye solutions using HCl or

NaOH.

Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Determine the final concentration of C.I. Basic Red 14 in the supernatant using a UV-Vis

spectrophotometer at its maximum absorbance wavelength.

Data Analysis:

Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (qe).

Analyze the equilibrium data using adsorption isotherm models (e.g., Langmuir,

Freundlich).
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To determine the adsorption kinetics, conduct experiments at different time intervals and

analyze the data using kinetic models (e.g., pseudo-first-order, pseudo-second-order).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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